
A Technical Guide to Theoretical Models of
Cesium-136 Beta Decay

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cesium-136

Cat. No.: B081885 Get Quote

Authored for: Researchers, Scientists, and Nuclear Physics Professionals

Abstract: This document provides an in-depth examination of the theoretical models used to

describe the beta decay of Cesium-136 (¹³⁶Cs). It synthesizes fundamental beta decay theory

with the specifics of the nuclear shell model as applied to the A=136 mass region. The guide

presents a comprehensive review of the decay properties of ¹³⁶Cs, including the latest high-

precision Q-value measurements, and contrasts theoretical frameworks with evaluated

experimental data. Detailed experimental methodologies for key measurements are provided,

and logical workflows are visualized to enhance understanding.

Introduction to Cesium-136 Beta Decay
Cesium-136 is a radioactive isotope of cesium that undergoes 100% beta-minus (β⁻) decay to

the stable isotope Barium-136 (¹³⁶Ba). With a half-life of approximately 13.01 days, its study

provides a valuable opportunity to test and refine nuclear structure models in a neutron-rich

region of the nuclear chart. The decay proceeds from the 5⁺ ground state of ¹³⁶Cs to the 0⁺

ground state and various excited states of ¹³⁶Ba, making it a complex process that reveals

details about the nuclear wave functions of the parent and daughter nuclei.

Understanding this decay is crucial for validating the predictive power of theoretical models,

which are essential for applications in nuclear physics, astrophysics, and the management of

nuclear waste, where cesium isotopes are significant fission products.
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Core Theoretical Frameworks
The beta decay of ¹³⁶Cs is governed by the weak nuclear force. Its theoretical description is

primarily built upon two pillars: the macroscopic Fermi's theory of beta decay and the

microscopic Nuclear Shell Model, which provides the necessary nuclear structure input.

Fermi's Theory of Beta Decay
Developed by Enrico Fermi in 1934, this theory provides a foundational framework for

understanding beta decay. It treats the process as a transition governed by a contact

interaction involving four fermions: a neutron within the nucleus transforms into a proton,

emitting an electron and an electron antineutrino (in β⁻ decay).

The rate of a specific beta decay transition (λ) is given by Fermi's Golden Rule, which states

that the rate is proportional to the strength of the coupling and the density of final states (phase

space). A key quantity derived from this theory is the ft value, or comparative half-life, which

effectively decouples the nuclear structure part (the matrix element) from the kinematic part

(the phase space factor, f). The relationship is given by:

ft = (K / |M|²)

where K is a constant, and |M|² is the squared nuclear matrix element. The logarithm of this

value, the log(ft) value, is commonly used to classify beta transitions. Lower log(ft) values

indicate a higher probability for the transition to occur and provide insight into the similarities

between the initial and final nuclear wave functions.

The Nuclear Shell Model
To calculate the nuclear matrix element |M|², a detailed model of nuclear structure is required.

The Nuclear Shell Model is the most successful and widely used model for this purpose in the

A=136 mass region. This model posits that nucleons (protons and neutrons) move in quantized

orbitals within a mean-field potential generated by all other nucleons, analogous to electron

shells in atoms.

For nuclei near the doubly magic ¹³²Sn core (Z=50, N=82), shell-model calculations for A=136

typically involve a model space comprising the single-particle orbitals between magic numbers
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50 and 82 for protons and 82 and 126 for neutrons. A common model space for this region

includes the {1d₅/₂, 0g₇/₂, 2s₁/₂, 1d₃/₂, 0h₁₁/₂} orbitals for both protons and neutrons.

The shell model allows for the calculation of:

Energy Levels: The energies of the ground and excited states.

Spin and Parity (Jπ): The total angular momentum and parity of each nuclear state.

Wave Functions: The detailed configuration of nucleons in their respective orbitals for a

given state.

Transition Probabilities: From the overlap of the parent and daughter wave functions, the

Gamow-Teller (GT) and Fermi matrix elements that govern the beta decay transition rates

are calculated.

Shell-model calculations have successfully predicted the 5⁺ ground state of ¹³⁶Cs and its low-

lying 8⁻ isomer. The analysis of the calculated wave functions reveals that the 5⁺ ground state

is predominantly a configuration of five protons in the πg₇/₂ orbital coupled with a neutron hole

in the νd₃/₂ orbital.

Experimental Determination of ¹³⁶Cs Decay
Properties
Precise experimental data are essential to validate the predictions of theoretical models.

Modern techniques allow for high-precision measurements of half-life, decay energy (Q-value),

and the population of states in the daughter nucleus.

Isotope Production and Separation
For detailed spectroscopic studies, pure samples of ¹³⁶Cs are required. These are typically

produced at Isotope Separator On-Line (ISOL) facilities such as ISOLDE at CERN or TRIUMF

in Canada. In this method, a primary particle beam (e.g., high-energy protons) bombards a

thick target, such as uranium carbide (UCx). The resulting fission products, including ¹³⁶Cs, are

released from the target, ionized, mass-separated, and delivered as a low-energy radioactive

ion beam to an experimental station.
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Fig. 1: Workflow for ISOL production of ¹³⁶Cs beams for decay spectroscopy.

High-Precision Q-Value Measurement
The beta decay Q-value (the total energy released) is a fundamental parameter. A recent high-

precision measurement in 2023 significantly improved the value for ¹³⁶Cs.[1]

Protocol:

Production: ¹³⁶Cs ions were produced at the IGISOL facility at the University of Jyväskylä.

Purification: The ions were purified using a Penning trap mass spectrometer (JYFLTRAP). A

novel technique coupling dipolar excitation with Ramsey's method of time-separated

oscillatory fields was used to create a mono-isotopic sample.

Measurement: The mass difference between the parent ¹³⁶Cs and daughter ¹³⁶Ba ions was

determined by measuring their cyclotron frequencies in the Penning trap using the phase-

imaging ion-cyclotron-resonance (PI-ICR) technique.

Result: This yielded a ground-to-ground state Q-value of 2536.83(45) keV, which is about

11.4 keV smaller and four times more precise than the previously accepted value.[1]

Gamma-Ray Spectroscopy
To determine the beta branching ratios to excited states in ¹³⁶Ba, gamma-ray spectroscopy is

the primary experimental tool.

Protocol:
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Source Implantation: The mass-separated ¹³⁶Cs beam from an ISOL facility is implanted onto

a moving tape. The tape is periodically moved to remove the long-lived daughter and

granddaughter activities, ensuring that the measured radiation is primarily from the ¹³⁶Cs

decay.

Detection: A high-efficiency array of High-Purity Germanium (HPGe) detectors, such as the

GRIFFIN spectrometer, surrounds the implantation point. These detectors measure the

energy and intensity of gamma rays emitted as the excited states of ¹³⁶Ba de-excite to the

ground state.

Coincidence Measurement: By measuring gamma rays in coincidence (i.e., detecting two or

more gamma rays simultaneously), cascades of de-exciting gamma rays can be identified,

which is crucial for building the level scheme of the daughter nucleus.

Analysis: The intensity of the gamma rays feeding a level is balanced against the intensity of

those de-exciting it. This intensity balance, corrected for detector efficiency and internal

conversion, allows for the determination of the beta-feeding intensity (branching ratio) to

each excited state.

Evaluated Beta Decay Data for ¹³⁶Cs
The decay of the ¹³⁶Cs ground state (Jπ = 5⁺) populates several levels in ¹³⁶Ba. The following

tables summarize the key decay properties. The Q-value is from the recent high-precision

measurement, while the decay level data is based on the Evaluated Nuclear Structure Data

File (ENSDF).[1][2]

Table 1: General Properties of ¹³⁶Cs Beta Decay
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Property Value

Parent Nucleus ¹³⁶Cs

Half-life (T₁/₂) 13.01(5) days[2]

Spin & Parity (Jπ) 5⁺[2]

Decay Mode 100% β⁻

Daughter Nucleus ¹³⁶Ba

Q-value (β⁻) 2536.83(45) keV[1]

Table 2: Principal Beta Decay Branches from ¹³⁶Cs to ¹³⁶Ba

Level Energy
in ¹³⁶Ba (keV)

Jπ of Level
β⁻ Branching
(%)

Log(ft)
Transition
Type

818.5 2⁺ ~1.3 ~9.2 First-Forbidden

1551.1 4⁺ ~31.1 7.4 First-Forbidden

1866.5 6⁺ ~59.6 6.1 Allowed (GT)

2080.7 4⁺ ~4.7 7.4 First-Forbidden

2129.0 5⁺ ~2.9 7.5 Allowed (GT)

Note: Data is based on values from the ENSDF database. Branching ratios and log(ft) values

for weak transitions are omitted for clarity.
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Fig. 2: Simplified decay scheme of ¹³⁶Cs showing major beta and gamma transitions.
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Discussion: Uniting Theory and Experiment
The experimental data in Table 2 provide a direct test for shell-model calculations. The log(ft)

values allow for the classification of the transitions based on selection rules:

Allowed Transitions (ΔJ=0, 1; Δπ=no): The decay to the 6⁺ state at 1866.5 keV has a log(ft)

of 6.1, and the decay to the 5⁺ state at 2129.0 keV has a log(ft) of 7.5. These are consistent

with allowed Gamow-Teller transitions. The strong feeding to the 6⁺ state is a key feature

that any successful theoretical model must reproduce.

First-Forbidden Transitions (ΔJ=0, 1, 2; Δπ=yes): The transitions to the 2⁺ and 4⁺ states

involve a change in parity and are classified as first-forbidden. Their higher log(ft) values (7.4

- 9.2) reflect this, indicating a lower transition probability as expected.

The precision of both the decay data and the underlying nuclear structure information is critical.

For instance, the new, lower Q-value has implications for neutrino physics. The decay energy

to a 4⁺ state at 2544.481 keV is now known to be negative, confirming this transition is not a

viable candidate for neutrino mass determination experiments. Conversely, the decay to a 3⁻

state at 2532.653 keV is confirmed to have a small, positive Q-value of 4.18(45) keV, making it

an interesting case for future studies.[1] A shell-model-based estimate for the half-life of this

specific low-energy transition yields a value of 2.1 x 10¹² years, highlighting the predictive

power of the model for extremely rare decays.[1]

Conclusion
The beta decay of Cesium-136 serves as an excellent case study for the interplay between

nuclear theory and experiment. Fermi's theory provides the general framework, while the

Nuclear Shell Model offers the detailed microscopic description necessary to calculate

transition probabilities. High-precision experimental techniques, including Penning trap mass

spectrometry and gamma-ray spectroscopy at ISOL facilities, provide the crucial data needed

to benchmark and refine these theoretical models. The continuous improvement in both

theoretical calculations and experimental precision, exemplified by the recent ¹³⁶Cs Q-value

measurement, deepens our understanding of the nuclear weak interaction and the structure of

atomic nuclei.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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